Cas no 1485488-63-8 (Nonane, 4-(chloromethyl)-2-methyl-)

• Product Name: Nonane, 4-(chloromethyl)-2-methyl-
• CAS No: 1485488-63-8
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5282557
• Update Time: 2025-05-25

Nonane, 4-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Nonane, 4-(chloromethyl)-2-methyl-
• 4-(Chloromethyl)-2-methylnonane

• Inchi： 1S/C11H23Cl/c1-4-5-6-7-11(9-12)8-10(2)3/h10-11H,4-9H2,1-3H3
• InChI Key： HZZAAUPBHGCYAX-UHFFFAOYSA-N
• SMILES： CC(C)CC(CCl)CCCCC

Additional information on Nonane, 4-(chloromethyl)-2-methyl-

Chemical Profile of Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8) and Its Emerging Applications in Modern Research

Nonane, 4-(chloromethyl)-2-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1485488-63-8, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloromethyl group and a methyl substituent at specific positions on the nonane backbone imparts reactivity and functionalization potential, which are highly sought after in medicinal chemistry and material science applications.

The molecular structure of Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8) consists of a nine-carbon aliphatic chain with functional groups strategically positioned to enhance its utility in organic transformations. The chloromethyl group (–CH₂Cl) at the fourth carbon and the methyl group (–CH₃) at the second carbon contribute to its versatility, enabling participation in nucleophilic substitution reactions, cross-coupling reactions, and other synthetic pathways. These features make it an attractive building block for constructing more complex molecules, including potential drug candidates and advanced materials.

In recent years, the demand for novel intermediates like Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8) has surged due to their role in developing innovative therapeutic agents. Researchers have leveraged its reactivity to synthesize derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating compounds with antimicrobial and anti-inflammatory effects. The chloromethyl functionality allows for facile introduction of amine or hydroxyl groups via nucleophilic addition reactions, leading to the formation of biologically relevant structures such as β-amino alcohols or ether linkages that are commonly found in natural products and pharmaceuticals.

One of the most compelling aspects of Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8) is its potential application in drug discovery programs aimed at addressing unmet medical needs. The compound’s ability to serve as a precursor for heterocyclic scaffolds has been explored in several cutting-edge research projects. By incorporating it into multi-step syntheses, chemists have been able to produce molecules with targeted biological activities. For example, derivatives derived from this intermediate have shown promise in modulating enzyme inhibition pathways associated with neurological disorders and metabolic diseases. These findings underscore the importance of structurally diverse intermediates like Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8) in accelerating the discovery of novel therapeutics.

The synthesis of Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8) involves well-established organic methodologies that highlight its synthetic accessibility. Typically, it is prepared through Friedel-Crafts alkylation followed by chlorination or through sequential functionalization of a simpler nonane derivative. Advances in catalytic systems have further refined these processes, enabling higher yields and purities while minimizing side reactions. Such improvements are crucial for ensuring that researchers can reliably obtain sufficient quantities of this intermediate for their studies without compromising quality.

The chemical properties of Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8) also make it a candidate for industrial applications beyond pharmaceuticals. Its reactivity with various nucleophiles allows for the creation of polymers with tailored properties or specialty chemicals used in agrochemicals and cosmetics. For instance, researchers have investigated its incorporation into polymer backbones to enhance material performance or stability under specific conditions. This versatility underscores the broad utility of this compound across multiple scientific disciplines.

Recent studies have begun to explore the environmental impact and sustainability aspects of using intermediates like Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8). As synthetic chemists strive to develop greener methodologies, efforts have been made to optimize processes that minimize waste and hazardous byproducts associated with traditional synthetic routes. Additionally, there is growing interest in biocatalytic approaches that could complement traditional chemical synthesis by offering more sustainable alternatives for introducing functional groups into target molecules.

The future prospects for Nonane, 4-(chloromethyl)-2-methyl- (CAS No. 1485488-63-8) are promising, given its multifaceted utility and the ongoing advancements in synthetic chemistry. As research continues to uncover new applications and refine synthetic strategies, this compound is expected to remain a cornerstone in both academic and industrial settings. Its role as an intermediate will likely expand into new areas such as nanotechnology or advanced materials science, where precise molecular control is essential.